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Compound of Interest

Compound Name: X-GIcA
Cat. No.: B16338473
Get Quote
\ J

For researchers and professionals in the life sciences, ensuring the safe and compliant
disposal of laboratory chemicals is a critical aspect of daily operations. This guide provides
detailed procedural information for the proper disposal of 5-Bromo-4-chloro-3-indolyl-3-D-
glucuronic acid (X-GlcA), a widely used histochemical substrate for the GUS reporter gene
system. Adherence to these guidelines is essential for maintaining a safe laboratory
environment and ensuring regulatory compliance.

Chemical and Physical Properties of X-GIcA

Understanding the properties of X-GIcA is the first step in handling and disposing of it safely.
The following table summarizes key data for the commonly used cyclohexylammonium salt
form of X-GIcA.
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Property Value

5-Bromo-4-chloro-3-indolyl-B-D-glucuronic acid,

Synonyms .
cyclohexylammonium salt, X-Gluc CHA Salt
CAS Number 114162-64-0
Molecular Formula C20H26BrCIN207
Molecular Weight 521.8 g/mol
Form Powder
- Soluble in Dimethylformamide (DMF) and
Solubility . .
Dimethyl sulfoxide (DMSO)[1][2]
Storage Temperature 2-8°C[1][2]

Hazard Assessment

A Safety Data Sheet (SDS) for X-GIcA cyclohexylammonium salt monohydrate indicates that
the substance is not classified as hazardous under Regulation (EC) 1272/2008 (GHS/CLP)[3].
However, the SDS also cautions that the toxicological properties of the material have not been
thoroughly investigated[3]. Therefore, it is prudent to handle X-GIcA with care, treating it as a
potentially hazardous substance.

For a related compound, X-Gal, the SDS indicates it is harmful if swallowed, in contact with
skin, or if inhaled[4]. Given the structural similarities, it is recommended to take similar
precautions with X-GIcA.

Recommended Personal Protective Equipment (PPE) when handling X-GIcA:
o Gloves: Nitrile or other chemically resistant gloves.

o Eye Protection: Safety glasses or goggles.

e Lab Coat: To protect clothing and skin.

o Respiratory Protection: If handling large quantities of the powder or if there is a risk of
aerosolization, a dust mask or respirator may be appropriate.
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X-GIcA Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of X-GICcA
waste.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of X-GIcA waste.

Step-by-Step Disposal Procedures

1. Waste ldentification and Segregation:

» All materials contaminated with X-GIcA, including unused powder, solutions, and
contaminated labware (e.g., pipette tips, tubes, gloves), should be considered chemical
waste.

e Do not mix X-GIcA waste with other waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) department.[5][6] Incompatible wastes,
when mixed, can react violently or release hazardous gases.[5] For instance, store acids and
bases separately.[5]

2. Waste Collection and Container Management:

e Collect all X-GIcA waste in a designated, leak-proof, and chemically compatible container.[7]
[8] The original container may be used if it is in good condition.[5]

o The container must be clearly labeled with "Hazardous Waste" and the full chemical name:
"5-Bromo-4-chloro-3-indolyl-B-D-glucuronic acid (X-GlcA)".[7] The label should also indicate
the major components and their approximate percentages if it is a mixed waste stream.[5]
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Keep the waste container securely closed at all times, except when adding waste.[7][9]
. Storage in a Satellite Accumulation Area (SAA):

Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory where the waste is generated.[5][7]

The SAA should be located at or near the point of generation and must be under the control
of laboratory personnel.[8]

Ensure that the SAA is inspected weekly for any signs of leakage.[5]
. Disposal of Empty Containers:

An empty container that held X-GlcA should be managed as hazardous waste unless it has
been triple-rinsed.[9][10]

The rinsate from the triple-rinsing process must be collected and disposed of as hazardous
chemical waste.[6][9]

After triple-rinsing, deface the original label on the container before disposing of it in the
regular trash or recycling, as per your institution's guidelines.[10]

. Prohibited Disposal Methods:

Do Not Pour Down the Drain: Hazardous chemicals, including X-GIcA and its solutions, must
never be poured down the drain.[7][10]

Do Not Dispose of in Regular Trash: Solid X-GIcA waste and contaminated materials should
not be disposed of in the regular trash.[11]

Do Not Evaporate: Do not use evaporation in a fume hood or on a benchtop as a method of
disposal.[10]

. Final Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste container.[7] There is typically no charge for this service for laboratory
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personnel.[10]

By following these procedures, you can ensure the safe and compliant disposal of X-GIcA,
contributing to a secure and environmentally responsible laboratory setting. Always consult
your institution's specific chemical hygiene plan and EHS guidelines for any additional
requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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